N-(3,5-dimethoxyphenyl)-2-((6-(2-(3-methoxyphenyl)-4-methylthiazol-5-yl)pyridazin-3-yl)thio)acetamide

• IUPAC Name: N-(3,5-dimethoxyphenyl)-2-[6-[2-(3-methoxyphenyl)-4-methyl-1,3-thiazol-5-yl]pyridazin-3-yl]sulfanylacetamide
• InChI: InChI=1S/C25H24N4O4S2/c1-15-24(35-25(26-15)16-6-5-7-18(10-16)31-2)21-8-9-23(29-28-21)34-14-22(30)27-17-11-19(32-3)13-20(12-17)33-4/h5-13H,14H2,1-4H3,(H,27,30)
• InChI Key: MPQMJZRAFIOIGY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC(=CC=C2)OC)C3=NN=C(C=C3)SCC(=O)NC4=CC(=CC(=C4)OC)OC
• Molecular Formula: C25H24N4O4S2
• Molecular Weight: 508.6 g/mol

Description

N-(3,5-dimethoxyphenyl)-2-((6-(2-(3-methoxyphenyl)-4-methylthiazol-5-yl)pyridazin-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C25H24N4O4S2 and its molecular weight is 508.61. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Compounds with thiazole and pyridazine derivatives have been synthesized for potential applications in medicinal chemistry. For example, the synthesis of carbon-11-labeled imidazopyridine- and purine-thioacetamide derivatives for potential PET tracers in imaging nucleotide pyrophosphatase/phosphodiesterase 1 (NPP1) shows the relevance of similar compounds in diagnostic research (Gao, Wang, & Zheng, 2016). These studies demonstrate the utility of chemically related compounds in developing tools for medical imaging and diagnosis.

Anticancer and Antimicrobial Applications

Research into thiazole and pyridazine derivatives has also explored their potential as anticancer and antimicrobial agents. For instance, novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from natural products were investigated for their anti-inflammatory and analgesic properties, indicating the therapeutic potential of such compounds (Abu‐Hashem, Al-Hussain, & Zaki, 2020). Another study focused on the synthesis of new analogs for anticancer and antimicrobial evaluation, suggesting the importance of these derivatives in developing new therapeutic agents (Khalifa, Abdel‐Hafez, Gobouri, & Kobeasy, 2015).

Chemical Synthesis and Modification

The chemical synthesis and modification of related compounds offer insights into the versatility and adaptability of these molecules for various scientific applications. For example, the modification of acetamide derivatives to enhance their selectivity and potency as PI3K inhibitors demonstrates the potential for chemical optimization in drug discovery (Wang, Mao, Cao, Xie, Xin, Lian, Cao, & Zhang, 2015).